Cas no 2002603-51-0 (Methyl 6-methyl-2-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate)

Methyl 6-methyl-2-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate structure
2002603-51-0 structure
Product name:Methyl 6-methyl-2-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate
CAS No:2002603-51-0
MF:C12H20O4
MW:228.284804344177
CID:6245924
PubChem ID:165448017

Methyl 6-methyl-2-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 6-methyl-2-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate
    • EN300-700424
    • 2002603-51-0
    • Methyl 6-methyl-2-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate
    • Inchi: 1S/C12H20O4/c1-8(2)5-12(10(13)14-4)11(16-12)6-9(3)15-7-11/h8-9H,5-7H2,1-4H3
    • InChI Key: BJEHCWVEZIFWDP-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OC)(CC(C)C)C21COC(C)C2

Computed Properties

  • Exact Mass: 228.13615911g/mol
  • Monoisotopic Mass: 228.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 48.1Ų

Methyl 6-methyl-2-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-700424-1.0g
methyl 6-methyl-2-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate
2002603-51-0
1g
$0.0 2023-06-07

Methyl 6-methyl-2-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate Related Literature

Additional information on Methyl 6-methyl-2-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate

Methyl 6-methyl-2-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate

The compound with CAS No. 2002603-51-0, commonly referred to as Methyl 6-methyl-2-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate, is a complex organic molecule with a unique spiro ring system. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of Methyl 6-methyl-2-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate is characterized by a spiro ring system, which consists of two rings sharing a single atom. The presence of the dioxaspiro group (a six-membered ring containing two oxygen atoms) and the methyl substituents contributes to its unique chemical properties. Recent studies have highlighted the importance of such structures in enhancing the stability and bioavailability of compounds in pharmaceutical applications.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. Researchers have explored various methods to synthesize Methyl 6-methyl-2-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate, including ring-closing metathesis and other advanced catalytic techniques. These methods have not only improved the yield but also opened new avenues for modifying the structure to suit specific applications.

In terms of applications, this compound has shown promise in drug delivery systems. Its ability to form stable complexes with drugs has been exploited in developing targeted therapies. Recent studies have demonstrated that Methyl 6-methyl-2-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate can act as a carrier for hydrophobic drugs, enhancing their solubility and delivery efficiency.

Furthermore, the compound's role in materials science cannot be overlooked. Its rigid spiro structure makes it an ideal candidate for use in polymer synthesis and as a building block for advanced materials. Researchers are currently investigating its potential as a precursor for high-performance polymers with tailored mechanical properties.

The latest research on Methyl 6-methyl-2-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate has also focused on its environmental impact and biodegradability. With increasing concern over sustainability, scientists are exploring ways to synthesize this compound using eco-friendly methods and ensuring its safe disposal after use.

In conclusion, Methyl 6-methyl-2-(2-methylpropyl)-1,5-dioxaspiro[2.4]heptane-

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